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Compound of Interest

Compound Name: N-nitroso-enalapril

CAS No.: 2994317-06-3

Cat. No.: B16334061

Get Quote

The presence of N-nitroso compounds in pharmaceutical products is a significant safety

concern due to their potential carcinogenic effects. Regulatory bodies globally mandate

stringent control of these impurities. This guide provides a comparative overview of an

analytical method for the determination of N-nitrosamine impurities in enalapril, focusing on

linearity and range. While specific methods for the direct analysis of N-nitroso-enalapril are

not widely published, this document details a validated method for detecting common

nitrosamine impurities, N-nitrosodimethylamine (NDMA) and N-nitrosodiethylamine (NDEA), in

enalapril maleate.

Comparison of Analytical Methodologies
The determination of nitrosamine impurities at trace levels requires highly sensitive and

selective analytical methods. High-Performance Liquid Chromatography (HPLC) with

Fluorescence Detection (FLD) and Liquid Chromatography-Tandem Mass Spectrometry (LC-

MS/MS) are two powerful techniques for this purpose.

Table 1: Comparison of HPLC-FLD and LC-MS/MS for Nitrosamine Analysis
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Feature
HPLC with Fluorescence
Detection (Post-
Derivatization)

Liquid Chromatography-
Tandem Mass
Spectrometry (LC-MS/MS)

Principle

Separation by HPLC followed

by chemical derivatization to

form a fluorescent product for

detection.

Separation by LC followed by

mass spectrometric detection,

providing high selectivity and

sensitivity based on mass-to-

charge ratio.

Specificity

Good, but can be susceptible

to interference from other

compounds that react with the

derivatizing agent.

Excellent, as it relies on the

specific mass of the parent ion

and its fragments.

Sensitivity
High, capable of reaching low

ng/mL levels.

Very high, often considered the

gold standard for trace-level

quantification of nitrosamines.

Linearity

Excellent, with correlation

coefficients (R²) typically

>0.99.[1]

Excellent, with correlation

coefficients (R²) typically

>0.99.

Range

A defined linear range suitable

for quantifying impurities at

specified limits.[1]

Wide linear dynamic range.

Advantages
Cost-effective instrumentation

compared to LC-MS/MS.

High specificity reduces the

likelihood of false positives;

can analyze a wide range of

nitrosamines without

derivatization.

Disadvantages

Requires a derivatization step

which can add complexity and

variability.

Higher initial instrument cost

and more complex operation.

Experimental Data for Linearity and Range
Determination
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The following data is summarized from a validated HPLC-FLD method for the determination of

NDMA and NDEA in enalapril maleate.[1]

Table 2: Linearity and Range for NDMA and NDEA in Enalapril Maleate by HPLC-FLD

Analyte
Linearity Range (in
API)

Correlation
Coefficient (R²)

Limit of
Quantification
(LOQ) (in API)

N-

nitrosodimethylamine

(NDMA)

0.02 - 2.4 µg/g 0.9994 0.038 µg/g

N-nitrosodiethylamine

(NDEA)
0.02 - 2.4 µg/g 0.9990 0.050 µg/g

API: Active Pharmaceutical Ingredient

Experimental Protocols
Determination of Linearity and Range for NDMA and
NDEA in Enalapril Maleate
This protocol is based on the method described by Boczar et al. (2021).[1]

1. Preparation of Standard Solutions:

Prepare individual stock solutions of NDMA and NDEA.

Prepare a series of calibration curve standard solutions by diluting the stock solutions to

concentrations ranging from 1 to 120 ng/mL. This concentration range in the solution

corresponds to 0.02–2.4 μg/g of the nitrosamine in the enalapril maleate active

pharmaceutical ingredient (API).[1]

2. Sample Preparation (including derivatization):

The standards are subjected to an extraction, denitrosation, and derivatization procedure

with fluorenylmethoxycarbonyl chloride (Fmoc-Cl).[1]
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3. Chromatographic Conditions:

HPLC System: A standard high-performance liquid chromatography system equipped with a

fluorescence detector.

Column: A suitable reversed-phase column for the separation of the derivatized amines.

Mobile Phase: A suitable mixture of solvents to achieve separation.

Flow Rate: A constant flow rate is maintained.

Injection Volume: A fixed volume of the prepared standard solutions is injected.

Detection: Fluorescence detection is used to monitor the eluting derivatized compounds.

4. Data Analysis:

For each standard solution, perform two independent extractions, and from each extraction,

inject the sample three times into the HPLC system.[1]

Plot the average peak area of the derivatized nitrosamine against the corresponding

concentration.

Perform a linear regression analysis to determine the slope, intercept, and the correlation

coefficient (R²). An R² value close to 1.0 indicates a strong linear relationship.

The range of the method is the interval between the lowest and highest concentrations of the

standard solutions that exhibit a linear response.

Workflow for Linearity and Range Determination
The following diagram illustrates the general workflow for establishing the linearity and range of

an analytical method for N-nitroso-enalapril, in accordance with regulatory guidelines.
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Workflow for Linearity and Range Determination
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Caption: Experimental workflow for determining the linearity and range of an analytical method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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